Cas no 2241875-88-5 ((2-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-4-yl)boronic acid)

• Product Name: (2-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-4-yl)boronic acid
• CAS No: 2241875-88-5
• MF: C₉H₁₄BNO₂
• MW: 188.079417705536
• CID: 4786729
• Update Time: 2025-10-29

(2-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-4-yl)boronic acid

• Inchi： 1S/C9H14BNO2/c1-9(2,3)8-6-7(10(12)13)4-5-11-8/h4-6,12-13H,1-3H3/i1D3,2D3,3D3
• InChI Key： AUKMAUQROCBPLU-GQALSZNTSA-N
• SMILES： C1(C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=NC=CC(B(O)O)=C1

Additional information on (2-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-4-yl)boronic acid

Comprehensive Overview of (2-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-4-yl)boronic acid (CAS No. 2241875-88-5)

(2-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-4-yl)boronic acid is a deuterated boronic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique isotopic labeling and versatile reactivity. With the CAS No. 2241875-88-5, this compound is particularly valuable in drug discovery, metabolic studies, and advanced synthetic chemistry applications. Its deuterated methyl groups (methyl-d3) and fully deuterated isopropyl moiety (propan-2-yl-1,1,1,3,3,3-d6) enhance metabolic stability, making it a critical tool for isotope effect studies and kinetic profiling.

The growing demand for deuterated compounds in the pharmaceutical industry is driven by their ability to improve drug half-life and reduce toxicity. (2-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-4-yl)boronic acid exemplifies this trend, as its structure is optimized for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern C-C bond formation strategies. Researchers frequently search for "deuterated boronic acids" and "isotopically labeled building blocks" to enhance their synthetic workflows, highlighting the relevance of this compound in contemporary medicinal chemistry.

In addition to its synthetic utility, CAS No. 2241875-88-5 is pivotal in proteomics and bioconjugation studies. The pyridin-4-yl boronic acid moiety enables selective binding to diols and other biomolecules, facilitating applications in diagnostic assays and targeted drug delivery. Recent advancements in click chemistry and bioorthogonal reactions have further expanded its use, aligning with the rising interest in "precision chemistry" and "next-generation therapeutics."

From an industrial perspective, the scalability of (2-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-4-yl)boronic acid synthesis is a key focus. Manufacturers and researchers alike seek "high-purity deuterated reagents" to ensure reproducibility in API development and material science. The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis techniques further underscore its practicality for high-throughput workflows.

Environmental and regulatory considerations also play a role in the adoption of deuterated compounds. Unlike non-labeled analogs, deuterated variants like CAS No. 2241875-88-5 often exhibit reduced ecological impact due to their enhanced metabolic properties. This aligns with the global push for "green chemistry" and "sustainable synthesis," making it a preferred choice for eco-conscious laboratories.

In summary, (2-(2-(methyl-d3)propan-2-yl-1,1,1,3,3,3-d6)pyridin-4-yl)boronic acid represents a fusion of innovation and practicality in modern chemistry. Its applications span drug design, biomarker discovery, and catalysis, addressing pressing challenges in life sciences and materials engineering. As the demand for isotopically enriched reagents grows, this compound is poised to remain at the forefront of scientific advancement.